N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-12(2)13-5-7-14(8-6-13)18(20)19-15-9-10-16(21-3)17(11-15)22-4/h5-12H,1-4H3,(H,19,20)
• InChI Key: BKLYDKITZLVXOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide group attached to a 3,4-dimethoxyphenyl ring and an isopropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide typically involves the reaction of 3,4-dimethoxybenzoic acid with isopropylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions generally include:

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF)
• Temperature: Room temperature to 40°C
• Reaction time: 12-24 hours

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized as a corrosion inhibitor for mild steel in acidic environments.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide involves its interaction with specific molecular targets. For instance, as a corrosion inhibitor, it adsorbs onto the metal surface, forming a protective layer that prevents oxidation and corrosion. The adsorption process follows Langmuir’s isotherm model, indicating a monolayer adsorption .

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups at the 3 and 4 positions.

3,4-Dimethoxyphenol: Used in the preparation of various derivatives with potential biological activities.

Uniqueness

N-(3,4-dimethoxyphenyl)-4-isopropylbenzamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzamide group with a 3,4-dimethoxyphenyl ring and an isopropyl group makes it a versatile compound for various applications.